Cas no 157772-65-1 (Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI))

Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI) structure
157772-65-1 structure
Product Name:Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI)
CAS No:157772-65-1
MF:C30H48BF4FeP2Rh
MW:716.204768180847
MDL:MFCD02684572
CID:107908
PubChem ID:53485855
Update Time:2025-04-18

Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI)
    • (1Z,5Z)-cycloocta-1,5-diene,cyclopentyl-di(propan-2-yl)phosphane,iron,rhodium,tetrafluoroborate
    • Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene...
    • [RH COD DIPFC]BF4
    • 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
    • 1,1'-BIS(DI-ISOPROPYLPHOSPHINO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM(I) TETRAFLUOROBORATE
    • 1,1'-Bis(di-isopropylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I)
    • 1,1'-BIS(DI-I-PROPYLPHOSPHINO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
    • 1,1'-BIS(DI-ISOPROPYLPHOSPHINO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
    • 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodiuM(I) tetrafluoroborate,98%
    • 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate,min.98%
    • 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 98%
    • DTXSID10704840
    • 157772-65-1
    • (1Z,5Z)-cycloocta-1,5-diene;cyclopentyl-di(propan-2-yl)phosphane;iron;rhodium;tetrafluoroborate
    • BP-12201
    • MFCD02684572
    • 1,1/'-BIS(DI-I-PROPYLPHOSPHINO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
    • PUBCHEM_53485855
    • MDL: MFCD02684572
    • Inchi: 1S/2C11H18P.C8H12.BF4.Fe.Rh/c2*1-9(2)12(10(3)4)11-7-5-6-8-11;1-2-4-6-8-7-5-3-1;2-1(3,4)5;;/h2*5-10H,1-4H3;1-2,7-8H,3-6H2;;;/q;;;-1;;/b;;2-1-,8-7-;;;
    • InChI Key: JVIPKMKCCUWUIS-ISVFTUMHSA-N
    • SMILES: [Rh].[Fe].P([C]1[CH][CH][CH][CH]1)(C(C)C)C(C)C.P([C]1[CH][CH][CH][CH]1)(C(C)C)C(C)C.F[B-](F)(F)F.C1C=CCCC=CC1 |c:29,33,^1:3,4,5,6,7,15,16,17,18,19|

Computed Properties

  • Exact Mass: 716.16600
  • Monoisotopic Mass: 716.16647g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 207
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • PSA: 27.18000
  • LogP: 10.69330
  • Solubility: Not available
  • Sensitiveness: air sensitive
  • Vapor Pressure: No date available

Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI) Security Information

Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI) Pricemore >>

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